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Compound of Interest

Compound Name: 2-Chloro-5-(methylthio)pyrimidine

CAS No.: 115581-36-7

Cat. No.: B2945845 Get Quote

CAS Number: 115581-36-7 Formula: C₅H₅ClN₂S Molecular Weight: 160.62 g/mol [1]

Executive Summary: The "Why" Behind the Safety
As researchers, we often treat starting materials as inert until proven otherwise. However, 2-
Chloro-5-(methylthio)pyrimidine presents a dual-hazard profile that requires specific

handling protocols beyond standard "lab hygiene."

Electrophilic Reactivity: The chlorine atom at the 2-position is activated by the pyrimidine ring

nitrogens. This makes the compound a potent electrophile, capable of alkylating biological

nucleophiles (proteins/DNA). This translates to a high risk of skin sensitization and chemical

burns upon contact with mucous membranes.

Volatile Sulfur Component: The methylthio (-SMe) group carries the risk of metabolic

degradation to methanethiol or similar volatile sulfur species, creating a significant stench

nuisance and potential respiratory irritation.

This guide moves beyond generic advice to provide a containment strategy that protects both

the scientist and the laboratory environment.
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Hazard Class Description Mechanism of Action

Skin Corrosion/Irritation Category 1B / 2

Hydrolysis of the C-Cl bond on

moist skin releases HCl; direct

alkylation of skin proteins

causes sensitization.

Eye Damage Category 1

Corrosive to corneal tissue.

Irreversible damage possible

upon direct contact.

Respiratory STOT Category 3

Inhalation of dust or sublimed

vapor causes inflammation of

the upper respiratory tract.

Organoleptic (Stench) High Intensity

Sulfur-containing moiety. Low

odor threshold; requires

oxidative quenching for

decontamination.

Personal Protective Equipment (PPE) Matrix
Engineering controls (fume hoods) are the primary barrier. PPE is the secondary line of

defense.

Hand Protection: The "Breakthrough" Logic
Standard latex gloves are insufficient due to the lipophilic nature of the methylthio group and

the permeation potential of chlorinated heterocycles.
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Parameter Recommendation Scientific Rationale

Primary Glove
Nitrile (Minimum 5 mil / 0.12

mm)

Provides physical barrier

against solid dust.

Secondary Glove Silver Shield® (Laminate)

Required if handling solutions

(DCM/DMF). Chlorinated

solvents permeate nitrile in <5

mins. Laminate resists

permeation >4 hours.

Technique Double-Gloving

Outer glove (Nitrile) is

sacrificial; inner glove remains

clean. Change outer glove

immediately upon

contamination.

Respiratory & Eye Protection[2][3][4][5][6][7][8]
Eye Protection:Chemical Safety Goggles (tight-fitting) are mandatory. Face shields should be

added if working with >10g or conducting exothermic additions where splashing is a risk.

Safety glasses are not acceptable due to the risk of dust migration behind the lens.

Respiratory Protection:

Standard: Handle strictly within a certified Chemical Fume Hood (Face velocity: 0.5 m/s).

Spill/Outside Hood: Use a Full-Face Respirator with Multi-Gas/Vapor (Organic + Acid Gas)

& P100 Particulate Cartridges (e.g., 3M 60923). The "Acid Gas" component protects

against potential HCl hydrolysis products.

Operational Protocol: The "Closed-Loop" Handling
System
To prevent laboratory contamination (especially odor migration), follow this specific workflow.

A. Weighing & Transfer
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Pre-Weigh Prep: Place the balance inside the fume hood. If the balance is external, use a

"secondary container" method:

Tare a vial with a cap inside the hood.

Add solid.[2]

Cap tightly before removing from the hood to weigh.

Static Control: Use an anti-static gun or ionizer if the powder is fluffy. Static charge can

disperse bioactive dust onto cuffs and sleeves.

B. Reaction Setup
Solvent Choice: If possible, avoid DCM (dichloromethane). Use MeCN or DMF to reduce

volatility.

Venting: Do not vent reaction vessels directly into the hood atmosphere if heating. Use a

bleach scrubber (sodium hypochlorite solution) on the exhaust line to oxidize any escaping

sulfur volatiles.

C. Decontamination (The "Bleach Quench")
Sulfur odors adhere to glass and metal. Soap is ineffective.

Solution: Prepare a 10% Bleach (sodium hypochlorite) solution.

Mechanism: Oxidation of the sulfide (-SMe) to the sulfoxide (-S(O)Me) or sulfone (-SO₂Me),

which are non-volatile and odorless.

Protocol: Soak all spatulas, glassware, and contaminated gloves in the bleach bath for 20

minutes before standard washing.

Visualized Workflows
Diagram 1: Exposure Response Logic
Immediate actions to take upon containment breach.
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Exposure Incident

Identify Contact Type

Skin Contact Eye Contact Inhalation

1. Remove Contaminated Clothing
2. Wash with Soap/Water (15 min)

3. Do NOT use Alcohol (Enhances absorption)

1. Flush at Eyewash Station (15 min)
2. Hold Eyelids Open

3. Seek Ophthalmologist

1. Move to Fresh Air
2. If breathing difficult: Oxygen
3. Monitor for Delayed Edema

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Critical response pathways for exposure. Note the prohibition of alcohol for skin

washing.

Diagram 2: Waste Segregation & Disposal
Correct disposal prevents downstream environmental hazards.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2945845?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2945845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Waste
(2-Chloro-5-(methylthio)pyrimidine) Physical State?

Solid Waste
(Contaminated Gloves/Paper)

Liquid Waste
(Mother Liquors)

Solid Hazardous Waste
(Double Bagged)

Contains Halogenated Solvents?
(DCM, Chloroform)

High-Temp Incineration
(Required for S/Cl destruction)

Stream A:
Halogenated Organic Waste

Yes

Stream B:
Non-Halogenated Organic Waste

(High Sulfur Content)

No

Click to download full resolution via product page

Caption: Segregation logic ensuring sulfur and halogen content is flagged for appropriate

incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2945845#personal-protective-equipment-for-
handling-2-chloro-5-methylthio-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b2945845#personal-protective-equipment-for-handling-2-chloro-5-methylthio-pyrimidine
https://www.benchchem.com/product/b2945845#personal-protective-equipment-for-handling-2-chloro-5-methylthio-pyrimidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2945845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2945845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

